Cas no 101001-64-3 (1H-Pyrrole-2-carbonitrile,1-propyl-)

• Product Name: 1H-Pyrrole-2-carbonitrile,1-propyl-
• CAS No: 101001-64-3
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 124426
• PubChem ID: 13589309
• Update Time: 2025-04-18

1H-Pyrrole-2-carbonitrile,1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbonitrile,1-propyl-
• 1H-Pyrrole-2-carbonitrile,1-propyl-(9CI)
• 1-Propyl-1H-pyrrole-2-carbonitrile
• SCHEMBL10504247
• 101001-64-3
• 1-PROPYLPYRROLE-2-CARBONITRILE
• AKOS013568797
• 1-n-propylpyrrole-2-carbonitrile
• MGNDDHSFHOPLSZ-UHFFFAOYSA-N

• Inchi： 1S/C8H10N2/c1-2-5-10-6-3-4-8(10)7-9/h3-4,6H,2,5H2,1H3
• InChI Key： MGNDDHSFHOPLSZ-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1C#N)CCC

Computed Properties

• Exact Mass: 134.0845
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.72